4-Benzyl-1,1-dioxo-1lambda(6)-thiane-4-carboxylic acid

• IUPAC Name: 4-benzyl-1,1-dioxothiane-4-carboxylic acid
• InChI: InChI=1S/C13H16O4S/c14-12(15)13(6-8-18(16,17)9-7-13)10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H,14,15)
• InChI Key: BQRJCFROFLYWPA-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCC1(CC2=CC=CC=C2)C(=O)O
• Molecular Formula: C13H16O4S
• DSSTOX Substance ID: DTXSID001146510
• Molecular Weight: 268.33 g/mol
• CAS RN: 1707358-42-6

Description

Synthesis Analysis

The synthesis of carboxylic acid derivatives is a common theme in the provided papers. For instance, paper describes the synthesis of fluorogenic tagging reagents for carboxylic acids, which could potentially be applied to the synthesis of derivatives of 4-Benzyl-1,1-dioxo-1lambda(6)-thiane-4-carboxylic acid. Similarly, paper discusses the synthesis of amides from carboxylic acid chlorides, which could offer a method for the synthesis of amide derivatives of the compound .

Molecular Structure Analysis

The molecular structure of 4-Benzyl-1,1-dioxo-1lambda(6)-thiane-4-carboxylic acid would likely feature a thiane ring, a benzyl group, and a carboxylic acid moiety. The papers do not directly analyze this molecule, but paper discusses the synthesis of 1,1-dioxo-1,4-dihydro-2H-1lambda6-benzo[1,4]thiazin-3-one derivatives, which share some structural features with the compound of interest, such as the presence of a sulfur-containing ring and a dioxo moiety.

Chemical Reactions Analysis

The chemical reactions involving carboxylic acids and their derivatives are well-represented in the papers. For example, paper explores the reaction of carboxylic acids with thionyl chloride to produce acid chlorides, which could be a step in the functionalization of 4-Benzyl-1,1-dioxo-1lambda(6)-thiane-4-carboxylic acid. Paper describes the synthesis of N,N-dimethylamides from carboxylic acids, which could be relevant if one were to synthesize amide derivatives of the compound.

Physical and Chemical Properties Analysis

While the papers do not provide specific information on the physical and chemical properties of 4-Benzyl-1,1-dioxo-1lambda(6)-thiane-4-carboxylic acid, they do offer data on related compounds. For instance, paper provides details on the fluorescence properties of carboxylic acid derivatives, which could be extrapolated to predict the behavior of similar compounds under fluorescence tagging. Paper discusses the electrochemical properties of benzothieno pyridine derivatives, which could be useful in understanding the redox behavior of structurally similar compounds.

Scientific Research Applications

Synthesis of Antitumor Agents

A key application of compounds related to 4-Benzyl-1,1-dioxo-1λ⁶-thiane-4-carboxylic acid is in the synthesis of novel antitumor agents. For instance, research has shown the development of new compounds with potential antitumor properties, such as 1-methoxy-5,10-dioxo-5,10-dihydro-1H-benzo[g]isochromene carboxylic acid derivatives (Mondal et al., 2003).

Development of Coordination Polymers

Another research focus involves the use of derivatives of 4-Benzyl-1,1-dioxo-1λ⁶-thiane-4-carboxylic acid in the synthesis of coordination polymers. These polymers, featuring aromatic carboxylic acids, have been studied for their crystal structures and photophysical properties (Sivakumar et al., 2011).

Inhibitors of HCV NS5B Polymerase

Compounds like 4-(1,1-Dioxo-1,4-dihydro-1λ⁶-benzo[1,4]thiazin-3-yl)-5-hydroxy-2H-pyridazin-3-ones have been identified as potent inhibitors of HCV NS5B polymerase, showcasing the therapeutic potential of these compounds in treating Hepatitis C virus (Ellis et al., 2008).

Synthesis of Functionalized Pyrrolo[3,2-d]pyrimidines

Research has also delved into the synthesis of 2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-6-carboxylic acid benzyl esters, showing the versatility of these compounds in creating molecular diversity, which is essential in pharmaceutical and chemical research (Marcotte et al., 2003).